Cas no 907193-65-1 ((2a)-Methyl Megestrol Acetate)
(2a)-Methyl Megestrol Acetate structure
Product Name:(2a)-Methyl Megestrol Acetate
CAS No:907193-65-1
MF:C25H34O4
MW:398.535068035126
CID:1064661
PubChem ID:29983908
Update Time:2024-10-26
(2a)-Methyl Megestrol Acetate Chemical and Physical Properties
Names and Identifiers
-
- (2α)-Methyl Megestrol Acetate
- (2α)-Methyl Megestro
- (2β)-Methyl Megestrol Acetate
- [(2R,8R,9S,10R,13S,14S,17R)-17-acetyl-2,6,10,13-tetramethyl-3-oxo-2,8,9,11,12,14,15,16-octahydro-1H-cyclopenta[a]phenanthren-17-yl] acetate
- (2alpha)-17-(Acetyloxy)-2,6-dimethylpregna-4,6-diene-3,20-dione
- (2 alpha )-Methyl Megestrol Acetate
- Pregna-4,6-diene-3,20-dione, 17-(acetyloxy)-2,6-dimethyl-, (2alpha)-
- MEGESTROL ACETATE IMPURITY H [EP IMPURITY]
- Q27271363
- 2.ALPHA.,6-DIMETHYL-3,20-DIOXOPREGNA-4,6-DIEN-17-YL ACETATE, (+)-
- (2beta)-Methyl Megestrol Acetate
- (2?)-Methyl Megestrol Acetate
- Megestrol acetate specified impurity H
- DTXCID60160735
- 2alpha,6-Dimethyl-3,20-dioxopregna-4,6-dien-17-yl acetate
- (2alpha)-Methyl megestrol acetate
- 2.ALPHA.,6-DIMETHYL-3,20-DIOXOPREGNA-4,6-DIEN-17-YL ACETATE
- 911S0BD9BB
- DTXSID40238244
- UNII-911S0BD9BB
- PREGNA-4,6-DIENE-3,20-DIONE, 17-(ACETYLOXY)-2,6-DIMETHYL-, (2.ALPHA.)-
- 907193-65-1
- Pregna-4,6-diene-3,20-dione, 17-(acetyloxy)-2,6-dimethyl-, (2a)- (9CI); 2a,6-Dimethyl-3,20-dioxopregna-4,6-dien-17-yl acetate
- 2alpha,6-Dimethyl-3,20-dioxopregna-4,6-dien-17-yl acetate, (+)-
- MEGESTROL ACETATE IMPURITY H (EP IMPURITY)
- Megestrol acetate specified impurity H [EP]
- (2a)-Methyl Megestrol Acetate
-
- Inchi: 1S/C25H34O4/c1-14-11-18-19(23(5)13-15(2)22(28)12-21(14)23)7-9-24(6)20(18)8-10-25(24,16(3)26)29-17(4)27/h11-12,15,18-20H,7-10,13H2,1-6H3/t15-,18-,19+,20+,23-,24+,25+/m1/s1
- InChI Key: AQMUMBCTNJGBGC-YXWFNBJOSA-N
- SMILES: O([C@@]1(CC[C@H]2[C@@H]3C=C(C)C4=CC([C@@H](C[C@]4(C)[C@H]3CC[C@]12C)C)=O)C(=O)C)C(=O)C
Computed Properties
- Exact Mass: 398.24570956g/mol
- Monoisotopic Mass: 398.24570956g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 29
- Rotatable Bond Count: 3
- Complexity: 851
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 60.4Ų
Experimental Properties
- Melting Point: 196-199?C
(2a)-Methyl Megestrol Acetate Security Information
- Hazardous Material transportation number:NONH for all modes of transport
(2a)-Methyl Megestrol Acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M320240-1mg |
(2a)-Methyl Megestrol Acetate |
907193-65-1 | 1mg |
$ 224.00 | 2023-09-07 | ||
| TRC | M320240-10mg |
(2a)-Methyl Megestrol Acetate |
907193-65-1 | 10mg |
$ 1694.00 | 2023-09-07 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-394427-1 mg |
(2α)-Methyl Megestrol Acetate, |
907193-65-1 | 1mg |
¥2,933.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-394427A-10 mg |
(2α)-Methyl Megestrol Acetate, |
907193-65-1 | 10mg |
¥21,059.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-394427-1mg |
(2α)-Methyl Megestrol Acetate, |
907193-65-1 | 1mg |
¥2933.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-394427A-10mg |
(2α)-Methyl Megestrol Acetate, |
907193-65-1 | 10mg |
¥21059.00 | 2023-09-05 |
(2a)-Methyl Megestrol Acetate Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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